Cas no 5518-76-3 (Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid)

• Product Name: Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid
• CAS No: 5518-76-3
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 832728
• PubChem ID: 79655
• Update Time: 2025-10-21

Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethylsulfanyl-4-oxo-3H-pyrimidine-5-carboxylate
• 5-PYRIMIDINECARBOXYLIC ACID, 2-(ETHYLTHIO)-1,6-DIHYDRO-6-OXO-, ETHYL ESTER
• ETHYL 2-(ETHYLTHIO)-4-HYDROXY-5-PYRIMIDINECARBOXYLATE
• ethyl 2-ethylsulfanyl-6-oxo-1H-pyrimidine-5-carboxylate
• 2-(Ethylthio)-1,6-dihydro-6-oxo-5-Pyrimidinecarboxylicacid ethylester
• 2-Aethylmercapto-6-oxo-1,6-dihydro-pyrimidin-5-carbonsaeure-aethylester
• 2-ethylmercapto-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid ethyl ester
• 2-Ethylsulfanyl-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester
• AC1L2XUO
• ethyl 2-(ethylsulfanyl)-4-hydroxypyrimidine-5-carboxylate
• ETHYL 2-ETHYLSULFANYL-4-OXO-3H-PYR
• NSC60266
• ST4052377
• 2-Ethylthio-1,4-dihydro-4-oxo-5-pyrimidinecarboxylic acid ethyl ester
• MLS000737365
• SMR000009111
• Ethyl2-(ethylthio)-4-hydroxypyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2-(ethylthio)-4-hydroxy-, ethyl ester
• Ethyl 2-(ethylsulfanyl)-4-hydroxy-5-pyrimidinecarboxylate #
• EU-0034906
• MLS000077214
• OVUWQJVYJRQMSC-UHFFFAOYSA-N
• NSC 60266
• CS-13994
• STL488938
• AE-641/00392035
• EU-0052394
• HMS1675I20
• SR-01000398534-1
• 5-Carbethoxy-2-ethylmercapto-4-hydroxypyrimidine
• ethyl 2-(ethylthio)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• CS-B0230
• HMS2273C13
• STK676151
• ethyl 2-(ethylsulfanyl)-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate
• SR-01000401247
• AKOS000523078
• SR-01000401247-1
• Z295463478
• SB59364
• ethyl 2-(ethylsulfanyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• SCHEMBL7024255
• DB-370181
• 5-Pyrimidinecarboxylic acid, 2-(ethylthio)-1,4-dihydro-4-oxo-, ethyl ester
• NSC-60266
• Ethyl 2-(ethylthio)-4-hydroxypyrimidine-5-carboxylate
• CHEMBL1299314
• AKOS001438721
• SR-01000398534
• SDCCGSBI-0660406.P001
• DTXSID70203682
• 5518-76-3
• Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid

• Inchi： 1S/C9H12N2O3S/c1-3-14-8(13)6-5-10-9(15-4-2)11-7(6)12/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： OVUWQJVYJRQMSC-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Exact Mass: 228.05696
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 67.76

Additional information on Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid

Research Brief on Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid (CAS: 5518-76-3)

Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid (CAS: 5518-76-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique thioether and ester functional groups, has been explored for its biological activities, including antiviral, antibacterial, and anticancer properties. Recent studies have focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in various preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antiviral potential of Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid against RNA viruses, including SARS-CoV-2. The researchers employed a combination of molecular docking and in vitro assays to demonstrate that this compound inhibits viral replication by targeting the RNA-dependent RNA polymerase (RdRp). The study reported an IC50 value of 2.3 µM, suggesting its potential as a lead compound for further development. These findings are particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral agents.

In addition to its antiviral properties, recent research has explored the compound's role in cancer therapy. A 2022 paper in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in colorectal cancer cells through the modulation of the PI3K/AKT signaling pathway. The study utilized high-throughput screening and proteomic analysis to identify key molecular targets, providing a foundation for structure-activity relationship (SAR) studies. The authors emphasized the compound's selectivity for cancer cells over normal cells, a critical factor in reducing off-target effects.

The synthesis of Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid has also been a focus of recent advancements. A 2023 report in Organic Process Research & Development described a scalable, one-pot synthesis method that improves yield and reduces production costs. The new protocol employs green chemistry principles, such as solvent-free conditions and catalytic reagents, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices. This development is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in the development of Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, prompting investigations into prodrug strategies and formulation enhancements. Furthermore, the compound's metabolic stability and potential drug-drug interactions require further characterization. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems.

In conclusion, Ethyl Ester 2-(Ethylthio)-1,6-dihydro-6-oxo-5-pyrimidinecarboxylic Acid represents a versatile scaffold with significant therapeutic potential. Recent studies have expanded our understanding of its biological activities and optimized its synthesis, paving the way for future drug development efforts. Collaborative research between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable treatments. The compound's dual antiviral and anticancer properties make it a particularly compelling candidate for further investigation in the era of precision medicine.